Cas no 1190380-64-3 (1-Cyclobutyl-1H-pyrazol-4-amine)

1-Cyclobutyl-1H-pyrazol-4-amine structure
1190380-64-3 structure
Product Name:1-Cyclobutyl-1H-pyrazol-4-amine
CAS No:1190380-64-3
MF:C7H11N3
MW:137.182340860367
MDL:MFCD19215888
CID:4562547
PubChem ID:55284978
Update Time:2024-11-03

1-Cyclobutyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-CYCLOBUTYL-1H-PYRAZOL-4-AMINE
    • 1-cyclobutylpyrazol-4-amine
    • 1-cyclobutyl-1h-pyrazol-4-yl-amine
    • 1-Cyclobutyl-1H-pyrazol-4-ylaMine
    • SB13947
    • MFCD19215888
    • DB-147475
    • EN300-624111
    • F1905-0588
    • AS-41509
    • SCHEMBL1703023
    • 1H-Pyrazol-4-amine, 1-cyclobutyl-
    • 1190380-64-3
    • AKOS006350407
    • 1-Cyclobutyl-1H-pyrazol-4-amine
    • MDL: MFCD19215888
    • Inchi: 1S/C7H11N3/c8-6-4-9-10(5-6)7-2-1-3-7/h4-5,7H,1-3,8H2
    • InChI Key: XOZOOJZSEDWGND-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)C1CCC1

Computed Properties

  • Exact Mass: 137.095297364g/mol
  • Monoisotopic Mass: 137.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 302.4±15.0 °C at 760 mmHg
  • Flash Point: 136.7±20.4 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Cyclobutyl-1H-pyrazol-4-amine Security Information

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